Cas no 537041-64-8 (3-ethyl-N-(2-methylpropyl)aniline)
3-ethyl-N-(2-methylpropyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-N-isobutylbenzenamine
- 3-ethyl-N-(2-methylpropyl)aniline
- SCHEMBL14838604
- AKOS000242232
- EN300-165150
- DTXSID001288564
- 3-Ethyl-N-(2-methylpropyl)benzenamine
- 537041-64-8
- DA-23625
-
- Inchi: 1S/C12H19N/c1-4-11-6-5-7-12(8-11)13-9-10(2)3/h5-8,10,13H,4,9H2,1-3H3
- InChI Key: ZKNKOYMIMINUBW-UHFFFAOYSA-N
- SMILES: N(C1C=CC=C(CC)C=1)CC(C)C
Computed Properties
- Exact Mass: 177.151749610Da
- Monoisotopic Mass: 177.151749610Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 12Ų
3-ethyl-N-(2-methylpropyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-165150-0.05g |
3-ethyl-N-(2-methylpropyl)aniline |
537041-64-8 | 0.05g |
$612.0 | 2023-06-04 | ||
| Enamine | EN300-165150-0.1g |
3-ethyl-N-(2-methylpropyl)aniline |
537041-64-8 | 0.1g |
$640.0 | 2023-06-04 | ||
| Enamine | EN300-165150-0.25g |
3-ethyl-N-(2-methylpropyl)aniline |
537041-64-8 | 0.25g |
$670.0 | 2023-06-04 | ||
| Enamine | EN300-165150-0.5g |
3-ethyl-N-(2-methylpropyl)aniline |
537041-64-8 | 0.5g |
$699.0 | 2023-06-04 | ||
| Enamine | EN300-165150-1.0g |
3-ethyl-N-(2-methylpropyl)aniline |
537041-64-8 | 1g |
$728.0 | 2023-06-04 | ||
| Enamine | EN300-165150-2.5g |
3-ethyl-N-(2-methylpropyl)aniline |
537041-64-8 | 2.5g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-165150-5.0g |
3-ethyl-N-(2-methylpropyl)aniline |
537041-64-8 | 5g |
$2110.0 | 2023-06-04 | ||
| Enamine | EN300-165150-10.0g |
3-ethyl-N-(2-methylpropyl)aniline |
537041-64-8 | 10g |
$3131.0 | 2023-06-04 | ||
| Enamine | EN300-165150-50mg |
3-ethyl-N-(2-methylpropyl)aniline |
537041-64-8 | 50mg |
$227.0 | 2023-09-21 | ||
| Enamine | EN300-165150-100mg |
3-ethyl-N-(2-methylpropyl)aniline |
537041-64-8 | 100mg |
$238.0 | 2023-09-21 |
3-ethyl-N-(2-methylpropyl)aniline Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 3-ethyl-N-(2-methylpropyl)aniline
3-Ethyl-N-(2-Methylpropyl)aniline: An Overview of a Versatile Aromatic Amine
3-Ethyl-N-(2-methylpropyl)aniline (CAS No. 537041-64-8) is a versatile aromatic amine that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique molecular structure, offers a range of applications and potential uses in various industries. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 3-ethyl-N-(2-methylpropyl)aniline.
Chemical Structure and Properties
3-Ethyl-N-(2-methylpropyl)aniline is an aromatic amine with the molecular formula C11H17N. Its structure consists of an aniline core (C6H5NH2) substituted with an ethyl group at the 3-position and an isopropyl group at the amino nitrogen. The presence of these alkyl substituents imparts unique physical and chemical properties to the molecule. For instance, the ethyl group enhances solubility in organic solvents, while the isopropyl group provides steric hindrance, which can influence reactivity and selectivity in various chemical reactions.
The compound is a colorless to pale yellow liquid with a characteristic amine odor. It has a boiling point of approximately 240°C and a melting point of -15°C. The solubility of 3-ethyl-N-(2-methylpropyl)aniline in water is low, but it is highly soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in a variety of synthetic processes and applications.
Synthesis Methods
The synthesis of 3-ethyl-N-(2-methylpropyl)aniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-ethylphenylamine with isopropyl bromide in the presence of a base such as potassium carbonate or sodium hydride. This nucleophilic substitution reaction proceeds efficiently under mild conditions, yielding high yields of the desired product.
An alternative approach involves the reductive amination of 3-ethylbenzaldehyde with isopropylamine using a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. This method offers good functional group compatibility and can be scaled up for industrial production.
Applications in Organic Synthesis
3-Ethyl-N-(2-methylpropyl)aniline finds extensive use as a building block in organic synthesis due to its reactivity and functional versatility. It can serve as a starting material for the preparation of more complex molecules, including pharmaceuticals, agrochemicals, and materials with specific properties.
In medicinal chemistry, 3-ethyl-N-(2-methylpropyl)aniline has been explored as a scaffold for the design of novel drugs. For example, recent studies have shown that derivatives of this compound exhibit potent biological activities against various targets, including enzymes and receptors involved in disease pathways. One notable application is in the development of inhibitors for kinases, which are key enzymes implicated in cancer and inflammatory diseases.
In materials science, 3-ethyl-N-(2-methylpropyl)aniline has been utilized as a precursor for the synthesis of conductive polymers and other functional materials. Its aromatic structure and substituents provide opportunities for tailoring electronic properties through molecular design. For instance, copolymers containing units derived from 3-ethyl-N-(2-methylpropyl)aniline have shown promise in applications such as organic electronics and energy storage devices.
Clinical Trials and Research Developments
The potential therapeutic applications of compounds derived from 3-ethyl-N-(2-methylpropyl)aniline have been actively investigated in preclinical and clinical settings. Recent studies have focused on evaluating their efficacy and safety profiles for treating various diseases.
A notable example is the development of small molecule inhibitors targeting protein-protein interactions (PPIs), which are challenging but important therapeutic targets. Derivatives of 3-ethyl-N-(2-methylpropyl)aniline have shown promising results in disrupting specific PPIs involved in cancer progression and metastasis. These compounds have demonstrated selective binding to target proteins with minimal off-target effects, suggesting their potential as lead candidates for drug development.
Clinical trials are currently underway to assess the safety and efficacy of these compounds in human subjects. Preliminary data from phase I trials have indicated favorable pharmacokinetic properties and tolerability profiles, paving the way for further evaluation in larger patient populations.
Safety Considerations and Environmental Impact
Safety considerations are paramount when handling any chemical compound, including 3-ethyl-N-(2-methylpropyl)aniline. While this compound is not classified as hazardous or toxic under current regulations, it is important to follow standard laboratory safety protocols to minimize risks associated with exposure.
In terms of environmental impact, efforts are being made to develop sustainable synthesis methods that minimize waste generation and reduce the use of hazardous reagents. Green chemistry principles are increasingly being applied to the production processes involving aromatic amines like 3-ethyl-N-(2-methylpropyl)aniline. These approaches aim to improve process efficiency while reducing environmental footprint.
FUTURE PERSPECTIVES AND CONCLUSIONS
The versatility and potential applications of 3-ethyl-N-(2-methylpropyl)aniline make it an exciting compound for ongoing research and development efforts. As new synthetic methods are discovered and optimized, we can expect to see increased utilization of this aromatic amine in various fields.
In conclusion, 3-ethyl-N-(2-methylpropyl)anamine strong > (CAS No. 537041-64-8) represents a valuable building block with diverse applications ranging from pharmaceuticals to materials science. Its unique chemical properties and reactivity profile offer numerous opportunities for innovation and advancement in these areas. p >
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